Cas no 2248416-51-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethylcyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethylcyclobutane-1-carboxylate
• CAS No: 2248416-51-3
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 6219597
• PubChem ID: 165724620
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethylcyclobutane-1-carboxylate
• EN300-6513648
• 2248416-51-3

• Inchi： 1S/C15H15NO4/c1-9-7-15(2,8-9)14(19)20-16-12(17)10-5-3-4-6-11(10)13(16)18/h3-6,9H,7-8H2,1-2H3
• InChI Key： CMWGUAWUZKWYPB-UHFFFAOYSA-N
• SMILES： O(C(C1(C)CC(C)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethylcyclobutane-1-carboxylate

Compound CAS No: 2248416-51-3 - 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1,3-Dimethylcyclobutane-1-Carboxylate

The compound with CAS No: 2248416-51-3, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethylcyclobutane-1-carboxylate, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoindole derivatives and exhibits a complex structure that combines both aromatic and non-aromatic functional groups. Its structure consists of a bicyclic isoindole system fused with a cyclobutane ring, which contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery and material science. The isoindole moiety is known for its ability to form stable conjugated systems, making it a valuable component in the design of new pharmaceutical agents. The addition of the cyclobutane ring further enhances the compound's structural diversity and functional versatility. This combination allows for potential applications in areas such as anti-inflammatory agents, antioxidants, and even advanced materials with tailored mechanical properties.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and subsequent functionalization steps. Researchers have employed various methodologies to optimize the synthesis pathway, ensuring high yields and purity. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as coupling reactions or ring-closing processes. These advancements have significantly improved the efficiency of producing this compound on a laboratory scale.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under standard storage conditions has also been evaluated, with results indicating that it remains stable for extended periods when stored in a cool, dry environment.

Recent research has focused on the biological activity of this compound and its derivatives. In vitro studies have demonstrated that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that further exploration into its pharmacological properties could lead to novel therapeutic applications. Additionally, computational modeling has been employed to predict the compound's interactions with target proteins, providing valuable insights into its potential mechanisms of action.

The application of machine learning algorithms in predicting the physicochemical properties and bioavailability of this compound has also been explored. By leveraging large datasets from public databases such as PubChem and ChEMBL, researchers have developed predictive models that can estimate key parameters like logP (octanol-water partition coefficient) and solubility without extensive experimental work. These tools are proving invaluable in accelerating drug discovery efforts involving isoindole derivatives.

In conclusion, the compound with CAS No: 2248416-51-3, or 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 1,3-dimethylcyclobutane-carboxylate, represents a promising candidate for further investigation in both academic research and industrial applications. Its unique structure and versatile functional groups make it an attractive target for exploring new chemical entities with potential therapeutic or material science applications.